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Compound of Interest

Compound Name: Flunamine

Cat. No.: B1293712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Flunamine
(CAS Number: 50366-32-0), a compound identified as 2-[bis(4-

fluorophenyl)methoxy]ethanamine.[1][2] Due to the limited availability of a comprehensive

Safety Data Sheet (SDS) for this specific compound, the following recommendations are based

on general laboratory safety principles for handling new or uncharacterized chemical entities.

Adherence to these guidelines is essential to ensure personal safety and minimize laboratory

and environmental contamination.

Chemical Identification
Property Value

Compound Name Flunamine

IUPAC Name 2-[bis(4-fluorophenyl)methoxy]ethanamine

CAS Number 50366-32-0

Molecular Formula C15H15F2NO

Molecular Weight 263.29 g/mol [2]

Appearance Solid powder[2]

Solubility Soluble in DMSO[2]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Flunamine, especially given the

absence of detailed toxicological data. The following table outlines the minimum required PPE.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles
Must be worn at all times to

protect against splashes.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

required. Inspect for tears or

holes before use. Double-

gloving is strongly

recommended.

Body Protection Laboratory Coat
A clean, fully buttoned lab coat

must be worn at all times.

Chemical-resistant

Apron/Gown

To be worn over the lab coat

when handling significant

quantities or during procedures

with a high splash potential.

Respiratory Protection Chemical Fume Hood

All handling of the solid

compound and preparation of

solutions must be conducted in

a certified chemical fume hood.

Respirator

In the event of a ventilation

failure or for cleaning up large

spills, a NIOSH-approved

respirator with appropriate

cartridges should be used.

Foot Protection Closed-toe Shoes
Sturdy, closed-toe shoes are

mandatory in the laboratory.

Operational and Disposal Plans
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Handling and Storage
Storage:

Store in a dry, dark, and well-ventilated area.[2]

Recommended short-term storage is at 0 - 4°C (days to weeks).[2]

For long-term storage, maintain at -20°C (months to years).[2]

Keep the container tightly sealed to prevent contamination.

Handling Workflow:

The following diagram outlines the standard operating procedure for handling Flunamine in a

laboratory setting.
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Flunamine Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather All Necessary Materials

Weigh Solid Flunamine in Hood

Proceed to handling

Dissolve in Appropriate Solvent

Conduct Experiment

Decontaminate Work Area

Experiment complete

Segregate and Dispose of Waste

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Standard workflow for safely handling Flunamine.
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Emergency Procedures
Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. For larger

spills, evacuate the area and contact the

institutional safety office.

Disposal Plan
All waste containing Flunamine must be treated as hazardous waste.

Solid Waste: Collect all solid Flunamine waste, including contaminated weighing paper and

PPE, in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing Flunamine in a labeled, sealed, and

chemical-resistant container. Do not mix with other waste streams unless compatibility is

known.
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Disposal: All hazardous waste must be disposed of through the institution's designated

hazardous waste management program. Follow all local, state, and federal regulations for

hazardous waste disposal.

This information is provided as a guide and is not a substitute for a formal risk assessment. All

laboratory personnel must be trained in proper chemical handling techniques and be familiar

with the emergency procedures of their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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